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Compound Focus: Trimethylcetylammonium p-toluenesulfonate

CAS No.: 138-32-9

Cat. No.: S633914

Get Quote

Basic Properties & Solubility Data

The table below summarizes the core physicochemical and solubility information available for this

compound, which is also known as cetrimonium tosylate.

Property Value / Description Source

CAS Number 138-32-9 [1] [2] [3]

Molecular Formula C₂₆H₄₉NO₃S [1] [2] [4]

Molecular Weight 455.74 g/mol [1] [2] [4]

Appearance White to off-white powder or paste [3] [4]

Melting Point 245-250 °C [3] [4]

Water Solubility ~10 g/L at 20°C [4]

Solubility Profile Soluble in water and organic solvents due to its structure. [1]

pH (sat. aq. sol.) 6-8 at 20°C [4]
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Property Value / Description Source

Density 0.49 g/cm³ at 20°C [3] [4]

The compound's surfactant nature arises from its structure, which combines a long hydrophobic cetyl chain

with a positively charged quaternary ammonium group and a tosylate anion, contributing to its solubility in

both polar and nonpolar solvents [1]. The following diagram illustrates this structure-solubility relationship.
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Handling and Safety Considerations

For researchers handling this material, the following safety information should be noted:

Hazard Statements: The compound may be classified with the following GHS hazard statements:
H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory

irritation) [2] [4].
Precautionary Measures: Recommended precautions include avoiding breathing dust/fume/gas,

wearing protective gloves/eye protection, and using only in a well-ventilated area [2] [4].
Storage: It should be stored in a cool, dry place, below +30°C, and under an inert atmosphere for

stability [2] [4].
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Information Gaps and Further Research

The search results are sufficient to outline basic properties but lack the depth for a comprehensive

whitepaper. Key information that was not found includes:

Detailed experimental procedures for solubility measurement in various solvents.

Data on critical micelle concentration, a key parameter for surfactants.
Spectroscopic data or chromatographic methods for analysis.

Information on stability under various pH and temperature conditions.
Toxicology profiles or regulatory information beyond basic hazard statements.

To acquire this level of detail, I suggest you:

Consult specialized databases like SciFinder or Reaxys, which index journal articles and patents
containing full experimental sections.

Search directly in scientific journals focused on surfactants, colloid science, or pharmaceutical
development.

Contact chemical suppliers like those listed in the search results (e.g., Sigma-Aldrich, TRC) [4], as
they often provide detailed technical data sheets upon request.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 138-32-9: Cetyltrimethylammonium tosylate [cymitquimica.com]

2. 138-32-9| N , N , N -Trimethylhexadecan- 1 -aminium... [bldpharm.com]

3. CAS No.138-32-9, Cetrimonium tosylate Suppliers, MSDS download [lookchem.com]

4. Cetrimonium tosylate | 138-32-9 [chemicalbook.com]

To cite this document: Smolecule. [N,N,N-trimethyl-1-hexadecanaminium 4-methylbenzenesulfonate

solubility]. Smolecule, [2026]. [Online PDF]. Available at:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9448441.htm
https://www.smolecule.com/products/s633914?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/138-32-9
https://www.bldpharm.com/products/138-32-9.html
https://www.lookchem.com/cas-138/138-32-9.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9448441.htm
https://www.smolecule.com/products/b633914#n-n-n-trimethyl-1-hexadecanaminium-4-methylbenzenesulfonate-solubility
https://www.smolecule.com/products/b633914#n-n-n-trimethyl-1-hexadecanaminium-4-methylbenzenesulfonate-solubility
https://www.smolecule.com/products/s633914?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


[https://www.smolecule.com/products/b633914#n-n-n-trimethyl-1-hexadecanaminium-4-

methylbenzenesulfonate-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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